Cas no 1133123-13-3 ((2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97%)
(2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97%, is a high-purity fluorinated quinoline derivative with significant utility in pharmaceutical and agrochemical research. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive compounds. The 97% purity ensures reliable performance in demanding applications, such as medicinal chemistry and material science. Its structural features, including the electron-withdrawing trifluoromethyl substituents and the reactive primary amine, facilitate further functionalization, enabling the development of novel derivatives. This compound is particularly suited for use in cross-coupling reactions and as a building block for fluorinated heterocycles, offering researchers a versatile tool for advanced synthetic workflows.
1133123-13-3 structure
Product Name:(2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97%
CAS No:1133123-13-3
MF:C12H8F6N2
MW:294.195743560791
CID:855216
PubChem ID:75412582
Update Time:2025-06-07
(2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97% Chemical and Physical Properties
Names and Identifiers
-
- (2,6-Bis(trifluoroMethyl)quinolin-4-yl)MethanaMine
- [2,6-Bis(trifluoromethyl)quinolin-4-yl]methanamine
- 1133123-13-3
- F81540
- SB71200
- (2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97%
-
- Inchi: 1S/C12H8F6N2/c13-11(14,15)7-1-2-9-8(4-7)6(5-19)3-10(20-9)12(16,17)18/h1-4H,5,19H2
- InChI Key: DGYKSIADPRMHNT-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2C(C=1)=C(CN)C=C(C(F)(F)F)N=2)(F)F
Computed Properties
- Exact Mass: 294.05916724g/mol
- Monoisotopic Mass: 294.05916724g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Melting Point: N/A℃
- Boiling Point: 304.5±37.0 °C at 760 mmHg
- Flash Point: 331.4±31.5 °C
(2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97% Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
(2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97% Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146280-1g |
(2,6-bis(trifluoromethyl)quinolin-4-yl)methanamine |
1133123-13-3 | 97% | 1g |
$687 | 2023-11-24 |
(2,6-Bis(trifluoromethyl)quinolin-4-yl)methanamine, 97% Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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